Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Corylin sources Psoralea corylifolia and

Pueraria lobata

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 53947-92-5
Cat. No.: S623654

Compound Focus: Corylin

Get Quote

Corylin at a Glance

The table below summarizes the core information about corylin for a quick overview.

Aspect Details

IUPAC Name 5-hydroxy-8,8-dimethyl-2-(4-methylpent-3-en-1-yl)-2H,8H-pyrano[2,3-flchromen-4-
one

Chemical C21H2204 [1]

Formula

Plant Source 1

Plant Source 2

Core
Bioactivities

Psoralea corylifolia (Fruit) - Major, well-established source [1] [2]
Pueraria lobata (Aerial Parts/Vines) - Newer, alternative source [3]

Lifespan extension, Anti-melanogenesis (skin-whitening), Antioxidant, Anti-
senescence [3] [1]

Sources and Quantitative Data
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Corylin is found in varying quantities in different plants and their parts. The table below provides a

comparative summary of key quantitative findings.

Source Plant &

Property | Study Part Key Quantitative Findings Experimental Model
Lifespan Psoralea Extended replicative lifespan by Yeast (S. cerevisiae)
Extension corylifolia (Fruit, 20% at 10 pyg/mL [1].

n-hexane

fraction)
Anti- Pueraria lobata Inhibited melanin production by B16F10 mouse

melanogenesis

(Aerial parts,
isolated corylin)

77.9% and cellular tyrosinase
activity by 67.7% at 25 uM [3].

melanoma cells

Anti- Pueraria lobata Showed stronger anti-melanin B16F10 cells & UVB-
melanogenesis (Aerial parts, activity than positive control stimulated 3D human
Efficacy isolated corylin) arbutin (100 pM) [3]. skin model
Cytotoxicity Pueraria lobata Showed no cytotoxicity at B16F10 cells
(Safety) (Aerial parts, concentrations up to 25 uM [3].

isolated corylin)

Detailed Experimental Protocols

For researchers aiming to replicate key findings, here are the methodologies for core experiments.

Protocol 1: Anti-melanogenesis Assay in B16F10 Celis [3]

This protocol evaluates corylin's effect on melanin synthesis.

e Cell Culture: Maintain BL6F10 mouse melanoma cells in Dulbecco’'s Modified Eagle Medium
(DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in
a 5% COz2 incubator.

¢ Cell Seeding and Treatment: Seed cells in culture plates. After cell attachment, replace the medium
with one containing a-Melanocyte-Stimulating Hormone (a-MSH, e.g., 100 nM) to induce
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melanogenesis. Co-treat with various concentrations of corylin (e.g., 1-25 yM). Use arbutin (100 uM)
as a positive control and a group with a-MSH only as a negative control.

¢ Melanin Content Measurement: After incubation (e.g., 48-72 hours), wash the cells with PBS, lyse
them, and pellet the melanin. Dissolve the melanin pellet in a hot alkaline solution (e.g., 1IN NaOH).
Measure the absorbance at 405 nm, with higher absorbance indicating more melanin.

e Cellular Tyrosinase Activity: Lyse the treated cells. The lysate is incubated with L-DOPA. The rate
of dopachrome formation, measured by absorbance at 475 nm, indicates tyrosinase activity.

Protocol 2: Replicative Lifespan Assay in Yeast (MEP) [1]

This protocol uses the Mother Enrichment Program (MEP) for efficient lifespan screening.

e Yeast Strain: Use the MEP strain (genetically engineered to allow selective mother cell proliferation).

¢ Estradiol Arrest: Grow the yeast culture in the presence of estradiol to arrest the division of daughter
cells.

¢ Drug Treatment & Plating: Treat the culture with the test compound (e.g., corylin). Plate the culture
onto estradiol-free medium. Only mother cells can form colonies.

¢ Viability Analysis: Count the colony-forming units (CFUs) over time. An increase in viability and
CFUs in the treated group compared to the control indicates an extended replicative lifespan.

Mechanisms of Action: Signaling Pathways

Corylin exerts its effects by modulating key cellular signaling pathways. The diagrams below illustrate the

primary mechanisms for its anti-melanogenesis and longevity-promoting activities.

Diagram 1: Anti-melanogenesis via MITF Pathway

Corylin inhibits melanin synthesis by downregulating the master regulator of melanogenesis, MITF.
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Corylin reduces melanin by downregulating MITF and downstream enzymes.

Diagram 2: Lifespan Extension via mTOR Inhibition

In longevity studies, corylin targets the mTOR pathway, a key regulator of aging.
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Corylin extends lifespan by inhibiting the Gtr1/TORC1 pathway.

Future Research and Development

¢ Sustainable Sourcing: Utilizing Pueraria lobata vines, often considered agricultural waste, provides
an eco-friendly and sustainable source for corylin [3] [4].

¢ Clinical Translation: While efficacy in 3D human skin models is promising [3], further clinical trials
are necessary to confirm its safety and therapeutic potential in humans.

e Broader Therapeutic Applications: Given its established role in longevity pathways and antioxidant
activity [5] [1], corylin is a strong candidate for drug development in age-related diseases and
metabolic disorders.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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